N-(4-methoxyphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-pyridin-2-yl-3H-1,5-benzodiazepin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H20N4O2S/c1-29-17-11-9-16(10-12-17)25-22(28)15-30-23-14-21(18-6-4-5-13-24-18)26-19-7-2-3-8-20(19)27-23/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key: BDYRZZJCAUUUQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3N=C(C2)C4=CC=CC=N4
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

N-(4-methoxyphenyl)-2-[(4-pyridin-2-yl-3H-1,5-benzodiazepin-2-yl)thio]acetamide, also known as MPBDT, is a chemical compound that belongs to the benzodiazepine family. It has been of great interest to scientists due to its potential applications in scientific research. In

Scientific Research Applications

Pharmacological Properties and Molecular Interactions

Vascular Activity

A study on a closely related 1,5-benzothiazepine derivative highlighted its significant coronary vasodilator activity. This activity was found to be stereospecific for a particular isomer, suggesting the compound's direct action on blood vessels (Nagao et al., 1972).

Synthesis and Structural Analysis

Research on the synthesis of benzothiazepine derivatives, including N-(p-tolyl)-2-(2-(4-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-2-yl)phenoxy)acetamide, provided insights into the chemical structures and potential applications of these compounds in medicinal chemistry (C. T. Nguyen et al., 2018).

Radioligand Development for Imaging

Peripheral Benzodiazepine Receptor Imaging

A study introduced two potent radioligands for peripheral benzodiazepine receptors (PBR), indicating the role of benzodiazepine derivatives in developing imaging agents for neurological applications (Ming-Rong Zhang et al., 2003).

Anticancer and Kinase Inhibition

Src Kinase Inhibition and Anticancer Activity

Research on N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, akin to the queried compound, highlighted their potential in inhibiting Src kinase and exhibiting anticancer activities across various cancer cell lines (Asal Fallah-Tafti et al., 2011).

Molecular Synthesis and Chemical Properties

Synthesis of Pyrrolopyridothiazepine Derivatives

Another study focused on the synthesis of 2-(4-Methoxyphenyl)pyrrolo[2,1-d]pyrido[2,3-c][1,5]thiazepin-3(2H)-one, providing a foundation for developing novel calcium channel antagonists, demonstrating the vast chemical applications of benzodiazepine derivatives (E. Ma, 2003).